6-(Hydroxymethyl)pyridine-3,4-diol

• IUPAC Name: 5-hydroxy-2-(hydroxymethyl)-1H-pyridin-4-one
• InChI: InChI=1S/C6H7NO3/c8-3-4-1-5(9)6(10)2-7-4/h1-2,8,10H,3H2,(H,7,9)
• InChI Key: NZRGARKXMKFZDU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=C(C1=O)O)CO
• Molecular Formula: C6H7NO3
• DSSTOX Substance ID: DTXSID90185734
• Molecular Weight: 141.12 g/mol
• CAS RN: 31883-16-6, 736088-02-1

Description

6-(Hydroxymethyl)pyridine-3,4-diol is a heterocyclic compound. Its empirical formula is C6H7NO3 and it has a molecular weight of 141.12. It is a solid substance and its CAS number is 736088-02-1.

Molecular Structure Analysis

The SMILES string of this compound is OC1=C(O)C=C(CO)N=C1. The InChI is 1S/C6H7NO3/c8-3-4-1-5(9)6(10)2-7-4/h1-2,8,10H,3H2,(H,7,9). The molecule contains a total of 17 bonds, including 10 non-H bonds, 3 multiple bonds, 1 rotatable bond, 3 double bonds, 1 six-membered ring, 1 ketone (aliphatic), 1 secondary amine (aliphatic), 2 hydroxyl groups, and 1 primary alcohol.

Physical And Chemical Properties Analysis

This compound is a solid substance. Its empirical formula is C6H7NO3 and it has a molecular weight of 141.12.

Scientific Research Applications

Synthesis and Properties

6-(Hydroxymethyl)pyridine-3,4-diol is a versatile chemical compound that has garnered interest across various branches of chemistry due to its unique structure and potential applications. While direct research specifically on this compound is limited, its structural analogs and related pyridine derivatives offer insights into its potential applications. Pyridine derivatives, for instance, are known for their importance in the synthesis of complex compounds, including ligands for metal complexes, which exhibit diverse spectroscopic properties, structures, magnetic properties, or biological and electrochemical activity (Boča, Jameson, & Linert, 2011). The synthesis of these derivatives involves various pathways, emphasizing the role of pyridine cores in facilitating complex chemical reactions.

Medicinal Chemistry

In medicinal chemistry, pyridine derivatives demonstrate a broad spectrum of biological activities, including antifungal, antibacterial, antioxidant, analgesic, antiparkinsonian, and anticancer activities. The high affinity of these derivatives for various ions and neutral species underscores their potential as chemosensors for detecting different species in environmental, agricultural, and biological samples. This versatility makes pyridine and its derivatives, including potentially this compound, invaluable in the development of new pharmaceuticals and diagnostic tools (Abu-Taweel et al., 2022).

Catalysis and Chemical Synthesis

Pyridine-based compounds, by extension potentially including this compound, play a critical role in catalysis and chemical synthesis. Their ability to act as ligands in complexation reactions with metals enables the formation of catalysts that are pivotal in organic synthesis, including the construction of pharmacologically active molecules and materials with novel properties. The development of hybrid catalysts utilizing pyridine scaffolds is an area of growing interest, reflecting the compound's significance in enhancing synthetic efficiency and enabling novel reaction pathways (Parmar, Vala, & Patel, 2023).

Environmental and Analytical Applications

In the context of environmental science and analytical chemistry, pyridine derivatives, including structures similar to this compound, are explored for their potential as chemosensors and in the development of materials for environmental remediation. The chemical properties of pyridine cores, such as their electron-rich nature and ability to form stable chelating complexes, make them suitable for detecting and quantifying pollutants and for use in the cleanup of contaminated environments (Guan et al., 2016).

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product. The product is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs are the respiratory system.